Cas no 2225878-88-4 ((3S)-6-Bromo-2,3-dihydro-1-benzofuran-3-amine;hydrochloride)

• Product Name: (3S)-6-Bromo-2,3-dihydro-1-benzofuran-3-amine;hydrochloride
• CAS No: 2225878-88-4
• MF: C₈H₉BrClNO
• MW: 250.5202
• MDL: MFCD24435426
• CID: 4640932
• PubChem ID: 137700625
• Update Time: 2024-11-08

(3S)-6-Bromo-2,3-dihydro-1-benzofuran-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranamine, 6-bromo-2,3-dihydro-, hydrochloride (1:1), (3S)-
• (3S)-6-Bromo-2,3-dihydro-1-benzofuran-3-amine;hydrochloride
• 2225878-88-4
• N11241
• (S)-6-Bromo-2,3-dihydrobenzofuran-3-amine hydrochloride
• AS-72180
• CS-0132967
• AKOS037647070
• MFCD24435426
• (3S)-6-bromo-2,3-dihydro-1-benzofuran-3-amine hydrochloride
• (3S)-6-BROMO-2,3-DIHYDROBENZO[B]FURAN-3-YLAMINE HCL
• (3S)-6-Bromo-2,3-dihydrobenzo[b]furan-3-ylamine hydrochloride

• MDL： MFCD24435426
• Inchi： 1S/C8H8BrNO.ClH/c9-5-1-2-6-7(10)4-11-8(6)3-5;/h1-3,7H,4,10H2;1H/t7-;/m1./s1
• InChI Key： BTTOLFCXRXFGKD-OGFXRTJISA-N
• SMILES： BrC1C([H])=C([H])C2=C(C=1[H])OC([H])([H])[C@@]2([H])N([H])[H].Cl[H]

Computed Properties

• Exact Mass: 248.95560g/mol
• Monoisotopic Mass: 248.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2